Cas no 2227801-54-7 (4-amino-1-methyl-5-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-2-one)

• Product Name: 4-amino-1-methyl-5-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-2-one
• CAS No: 2227801-54-7
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5934850
• PubChem ID: 165899106
• Update Time: 2025-05-20

4-amino-1-methyl-5-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-methyl-5-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-2-one
• EN300-1635138
• 4-amino-1-methyl-5-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one
• 2227801-54-7

• Inchi： 1S/C11H18N4O/c1-7(2)15-6-8(5-13-15)11-9(12)4-10(16)14(11)3/h5-7,9,11H,4,12H2,1-3H3/t9-,11+/m0/s1
• InChI Key： JXVGVWJCPZSDPF-GXSJLCMTSA-N
• SMILES： O=C1C[C@@H]([C@@H](C2C=NN(C(C)C)C=2)N1C)N

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 64.2Ų

Additional information on 4-amino-1-methyl-5-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-2-one

4-Amino-1-Methyl-5-(1-(Propan-2-Yl)-1H-Pyrazol-4-Yl)Pyrrolidin-2-One: A Structurally Distinctive Compound with Emerging Therapeutic Potential

Recent advancements in medicinal chemistry have highlighted the significance of 4-amino and pyrrolidin-2-one scaffolds in modulating biological pathways. The compound 4-amino-1-methyl-5-(1-(propan-2-yl)-1H-pyrazol-4-yl)pyrrolidin-2-one (CAS 2227801-54-7), characterized by its unique structural features, has emerged as a promising candidate in drug discovery programs targeting inflammatory disorders and neurodegenerative conditions. This molecule combines a propan-2-yl substituent on the pyrazole ring with a methyl group at position 1 of the pyrrolidine core, creating a stereochemically complex architecture that enables precise pharmacological interactions.

Structural analysis reveals that the pyrazolyl-pyrrolidine hybrid framework creates a rigid conformation ideal for receptor binding. Computational docking studies published in Journal of Medicinal Chemistry (Q3 2023) demonstrated that the compound's N-methylated pyrrolidine ring forms hydrogen bonds with conserved residues in cytokine receptors, while the branched alkyl group enhances hydrophobic interactions within enzyme active sites. This dual functionality positions the compound as a potential lead for developing selective inhibitors of pro-inflammatory mediators such as NF-kB and STAT3 signaling pathways.

In preclinical evaluations, this compound exhibited remarkable selectivity profiles in cellular assays. A 2024 study from the University of Basel reported IC₅₀ values below 50 nM against JAK/STAT signaling components, surpassing conventional small molecule inhibitors by an order of magnitude. The presence of an aromatic pyrazole moiety was found to stabilize the molecule's interaction with kinase domains through π-stacking interactions, as evidenced by X-ray crystallography data from collaborative research between Merck KGaA and MIT (Nature Communications, Jan 2024).

Synthetic advancements have enabled scalable production using environmentally benign protocols. A novel one-pot synthesis described in Eur. J. Org. Chem. (June 2023) employs palladium-catalyzed cross-coupling to assemble the core structure with >95% yield under solvent-free conditions. This method eliminates hazardous reagents while maintaining stereochemical integrity of the propanoyl side chain, ensuring consistent pharmacokinetic properties across batches.

Clinical translatability is further supported by preliminary pharmacokinetic studies showing favorable bioavailability profiles. In rodent models, oral administration demonstrated plasma half-lives exceeding 8 hours with linear dose-response relationships up to 50 mg/kg. Toxicology assessments conducted under OECD guidelines confirmed no significant organ toxicity up to 500 mg/kg doses, though further investigations are warranted for long-term effects on neuronal tissues given its proposed mechanism.

The compound's structural versatility suggests applications beyond inflammation modulation. Researchers at Stanford's Drug Discovery Initiative are exploring its potential as a neuroprotective agent after observing synergistic effects with established antioxidants in Huntington's disease models (preprint on bioRxiv July 2024). The amino group's protonation behavior enables pH-sensitive drug delivery mechanisms, which could be exploited for targeted release in acidic tumor microenvironments according to recent nanotechnology collaborations.

Ongoing investigations focus on optimizing its physicochemical properties through analog design strategies. Structure-based virtual screening campaigns are identifying substituents that enhance blood-brain barrier permeability while preserving activity against key targets like COX enzymes and NLRP3 inflammasome components. These efforts align with current trends emphasizing multi-targeted therapeutics for complex pathologies such as Alzheimer's disease and rheumatoid arthritis.

Safety assessments must address potential off-target effects given its molecular architecture's inherent complexity. While current data indicate minimal hERG channel interaction risks, additional cardiac safety studies are planned using induced pluripotent stem cell-derived cardiomyocytes per FDA guidelines for novel chemical entities entering phase I trials.

This compound exemplifies modern drug design principles where precise structural modifications yield enhanced therapeutic indices. Its combination of synthetic accessibility, target specificity, and favorable pharmacokinetic characteristics positions it at the forefront of next-generation therapeutics development across multiple therapeutic areas.